3-Ethylthio-2-methyl-4-trifluoromethylbenzoic acid

• CAS No.: 1070761-72-6
• Molecular Formula: C11H11F3O2S
• Molecular Weight: 264.27 g/mol
• IUPAC Name: 3-ethylsulfanyl-2-methyl-4-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C11H11F3O2S/c1-3-17-9-6(2)7(10(15)16)4-5-8(9)11(12,13)14/h4-5H,3H2,1-2H3,(H,15,16)
• InChI Key: FWSZIIZJRPKGFU-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C=CC(=C1C)C(=O)O)C(F)(F)F

Description

3-Ethylthio-2-methyl-4-trifluoromethylbenzoic acid is a useful research compound. Its molecular formula is C11H11F3O2S and its molecular weight is 264.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3.00 g (13.5 mmol) of 3-fluoro-2-methyl-4-trifluoromethylbenzoic acid were initially charged in 50 ml of N,N-dimethylformamide. 1.68 g (purity 60% by weight, 41.9 mmol) of NaH were added a little at a time. Towards the end of the evolution of gas, 1.77 g (purity 95% by weight, 27.0 mmol) of ethanethiol were added dropwise. The mixture was stirred at RT for 2 h and then heated at 80° C. for 10 h. The reaction mixture was cooled and, for workup, poured into ice-water and then acidified with concentrated hydrochloric acid. The product precipitated out and was separated off by filtration. What was isolated were 3.7 g of the pure product.